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Introduction

TG693 is an orally active and selective ATP-competitive inhibitor of the CDC2-like kinase 1
(CLK1).[1][2][3] CLK1 is a dual-specificity kinase that plays a crucial role in the regulation of
pre-mRNA splicing by phosphorylating serine/arginine-rich (SR) proteins. By inhibiting CLK1,
TG693 modulates the phosphorylation status of SR proteins, thereby influencing alternative
splicing events. This mechanism of action makes TG693 a valuable tool for studying splicing
regulation and a potential therapeutic agent for diseases caused by splicing dysregulation,
such as Duchenne muscular dystrophy (DMD). In the context of DMD, TG693 has been shown
to promote the skipping of mutated exons in the dystrophin gene. These application notes
provide detailed protocols for utilizing TG693 in high-throughput screening (HTS) campaigns to
identify novel modulators of splicing.

Mechanism of Action of TG693

TG693 exerts its biological effects through the inhibition of CLK1, a key regulator of pre-mRNA
splicing. The signaling pathway is initiated by the binding of TG693 to the ATP-binding pocket
of CLK1, which prevents the transfer of phosphate groups to its substrates, primarily SR
proteins. Hypophosphorylation of SR proteins alters their subnuclear localization and their
binding affinity to splicing enhancers or silencers on pre-mRNAs. This modulation of SR protein
activity ultimately leads to changes in alternative splicing patterns, such as exon skipping or
inclusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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